![molecular formula C7HCl2F3N2S B6266880 2,4-dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine CAS No. 1442083-00-2](/img/no-structure.png)
2,4-dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine
Overview
Description
2,4-Dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine is a chemical compound with the molecular formula C7HCl2F3N2S . It is a heterocyclic compound that is widely represented in medicinal chemistry . This compound is a structural analog of purines and has various biological activities .
Synthesis Analysis
The synthesis of 2,4-dichloro-thieno[3,2-d]pyrimidine involves using 3-amino-2-methoxycarbonylthiophene as the main raw material . The first step yield was 84% at 190 °C and the second step yield was 81.4% at 105 °C .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a thieno[3,2-d]pyrimidine core, which is a fused ring system containing a thiophene and a pyrimidine ring . The compound also contains two chlorine atoms and a trifluoromethyl group .Scientific Research Applications
Synthesis and Medicinal Chemistry
2,4-Dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine, as a core structure, is a key precursor for the synthesis of various bioactive molecules due to its broader synthetic applications and bioavailability. The pyranopyrimidine core, closely related to thienopyrimidines, has shown a wide range of applicability in medicinal and pharmaceutical industries. Utilizing diversified hybrid catalysts, such as organocatalysts, metal catalysts, ionic liquid catalysts, nanocatalysts, and green solvents, researchers have developed substituted pyranopyrimidine scaffolds through a one-pot multicomponent reaction. These efforts highlight the potential of thienopyrimidine derivatives in the development of lead molecules for therapeutic applications (Parmar, Vala, & Patel, 2023).
Biological and Optical Sensing Applications
Compounds containing thienopyrimidine derivatives are recognized for their significant biological and medicinal applications, including their use in optical sensors. These derivatives exhibit exceptional sensing properties due to their ability to form both coordination and hydrogen bonds, making them suitable for use as exquisite sensing materials. The review on pyrimidine-based optical sensors underlines the versatility of thienopyrimidine derivatives in both biological contexts and as components of sophisticated sensing technologies (Jindal & Kaur, 2021).
Anti-Cancer Properties
Thienopyrimidine scaffolds have also been explored for their anticancer potential. These derivatives are reported to exert their cell-killing effects through various mechanisms, indicating their potential to interact with diverse biological targets. The extensive patent literature review on pyrimidine-based anticancer agents showcases the growing interest of researchers in exploiting thienopyrimidine derivatives as potential future drug candidates, thereby emphasizing their significance in the development of anticancer therapies (Kaur et al., 2014).
Optoelectronic Materials
The incorporation of thienopyrimidine and pyrimidine fragments into π-extended conjugated systems has been demonstrated to be of great value in creating novel optoelectronic materials. These materials are used in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, showcasing the diverse applications of thienopyrimidine derivatives beyond the pharmaceutical domain. The synthesis and application of these derivatives for optoelectronic purposes reveal their potential in fabricating materials for organic light-emitting diodes (OLEDs) and other electronic devices (Lipunova et al., 2018).
Mechanism of Action
Target of Action
The primary targets of 2,4-dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine are various kinases, including epidermal growth factor receptor (EGFR) , vascular epidermal growth factor receptor (VEGFR) , and phosphatidylinositol 3-kinase (PI3K) . These kinases play crucial roles in cell signaling pathways, regulating cell growth, proliferation, and survival.
Mode of Action
This compound interacts with its targets by inhibiting their kinase activity . By blocking these kinases, the compound disrupts the signaling pathways they regulate, leading to the inhibition of cancer cell growth and proliferation .
Biochemical Pathways
The compound affects several biochemical pathways through its inhibition of EGFR, VEGFR, and PI3K . The EGFR and VEGFR pathways are involved in cell growth and angiogenesis, respectively. The PI3K pathway is involved in cell survival and proliferation. By inhibiting these kinases, the compound disrupts these pathways, leading to anti-cancer effects .
Result of Action
The inhibition of EGFR, VEGFR, and PI3K by this compound leads to the disruption of cell signaling pathways, resulting in the inhibition of cancer cell growth and proliferation . This makes the compound a potential candidate for the development of new anticancer drugs .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine involves the reaction of 2,4-dichloro-5-nitrothiophene with trifluoroacetic anhydride, followed by reduction of the resulting intermediate with sodium dithionite and cyclization with guanidine hydrochloride.", "Starting Materials": [ "2,4-dichloro-5-nitrothiophene", "trifluoroacetic anhydride", "sodium dithionite", "guanidine hydrochloride" ], "Reaction": [ "Step 1: 2,4-dichloro-5-nitrothiophene is reacted with trifluoroacetic anhydride in the presence of a catalyst such as pyridine to form 2,4-dichloro-5-(trifluoromethylsulfonyl)thiophene.", "Step 2: The resulting intermediate is reduced with sodium dithionite in the presence of a base such as sodium hydroxide to form 2,4-dichloro-5-(trifluoromethylthio)thiophene.", "Step 3: Cyclization of the intermediate with guanidine hydrochloride in the presence of a base such as potassium carbonate yields 2,4-dichloro-7-(trifluoromethyl)thieno[3,2-d]pyrimidine." ] } | |
| 1442083-00-2 | |
Molecular Formula |
C7HCl2F3N2S |
Molecular Weight |
273.1 |
Purity |
95 |
Origin of Product |
United States |
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